Cas no 189347-40-8 (4,4-difluoro-1-(4-methoxyphenyl)butane-1,3-dione)

• Product Name: 4,4-difluoro-1-(4-methoxyphenyl)butane-1,3-dione
• CAS No: 189347-40-8
• MF: C₁₁H₁₀F₂O₃
• MW: 228.192110538483
• MDL: MFCD03419781
• CID: 1382958
• PubChem ID: 2782518
• Update Time: 2025-04-20

4,4-difluoro-1-(4-methoxyphenyl)butane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1,3-Butanedione, 4,4-difluoro-1-(4-methoxyphenyl)-
• 4,4-Difluoro-1-(4-methoxyphenyl)-1,3-butanedione
• AKOS B007367
• AKOS MSC-0354
• ART-CHEM-BB B007367
• 4,4-DIFLUORO-1-(4-METHOXY-PHENYL)-BUTANE-1,3-DIONE
• 4,4-difluoro-1-(4-methoxyphenyl)butane-1,3-dione
• STK313076
• F83572
• SCHEMBL1924139
• EN300-228450
• 1-(4-Methoxyphenyl)-4,4-difluorobutane-1,3-dione
• 4,4-Difluoro-1-(4-metoxyphenyl)butane-1,3-dione
• AKOS000308296
• CS-0302724
• BBL039155
• 189347-40-8

• MDL： MFCD03419781
• Inchi： 1S/C11H10F2O3/c1-16-8-4-2-7(3-5-8)9(14)6-10(15)11(12)13/h2-5,11H,6H2,1H3
• InChI Key： IHLFDMHYDXVXHM-UHFFFAOYSA-N
• SMILES： FC(C(CC(C1C=CC(=CC=1)OC)=O)=O)F

Computed Properties

• Exact Mass: 228.0598
• Monoisotopic Mass: 228.06
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37

4,4-difluoro-1-(4-methoxyphenyl)butane-1,3-dione Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones